Cas no 67138-89-0 (N-(2-Cyanoethyl)-N-hexyl-heptanamide)

N-(2-Cyanoethyl)-N-hexyl-heptanamide structure
67138-89-0 structure
Product Name:N-(2-Cyanoethyl)-N-hexyl-heptanamide
CAS No:67138-89-0
MF:C16H30N2O
MW:266.422204494476
CID:2675914
Update Time:2023-08-06

N-(2-Cyanoethyl)-N-hexyl-heptanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Cyanoethyl)-N-hexylheptanamide
    • N-(2-Cyanoethyl)-N-hexyl-heptanamide
    • Heptanamide, N-(2-cyanoethyl)-N-hexyl-
    • LCECBCYVYGCMDO-UHFFFAOYSA-N
    • Inchi: 1S/C16H30N2O/c1-3-5-7-9-12-16(19)18(15-11-13-17)14-10-8-6-4-2/h3-12,14-15H2,1-2H3
    • InChI Key: LCECBCYVYGCMDO-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)N(CCC#N)CCCCCC

Computed Properties

  • Exact Mass: 266.236
  • Monoisotopic Mass: 266.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
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